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Compound of Interest

Compound Name: 2-Aminothiazole-5-carboxylic acid

Cat. No.: B1267299

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility of 2-aminothiazole-5-
carboxylic acid in common organic solvents. Despite a thorough review of scientific literature
and chemical databases, quantitative solubility data for 2-aminothiazole-5-carboxylic acid
remains largely unpublished. This document addresses this data gap by providing a qualitative
assessment of its expected solubility based on its physicochemical properties and the known
solubility of structurally related compounds. Furthermore, it outlines a detailed, standardized
experimental protocol for the quantitative determination of its solubility. This guide is intended
to be a valuable resource for researchers, chemists, and pharmaceutical scientists working with
this compound, enabling them to develop effective formulation and analytical strategies.

Introduction

2-Aminothiazole-5-carboxylic acid is a heterocyclic compound of significant interest in
medicinal chemistry and drug discovery. Its structural motif is a key component in a variety of
biologically active molecules. A fundamental understanding of its solubility in various organic
solvents is crucial for its synthesis, purification, formulation, and the development of analytical
methods. This guide aims to provide a thorough understanding of the solubility characteristics
of this compound.
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Physicochemical Properties

Property Value Source
Molecular Formula C4H4N202S [1][2]
Molecular Weight 144.15 g/mol [11[3]
Melting Point 214-216 °C [1]

(Predicted) ~2-3 for the
pKa carboxylic acid, ~4-5 for the N/A

aminothiazole ring

LogP 0.06 [1]

The presence of both a carboxylic acid and an amino group makes 2-aminothiazole-5-
carboxylic acid an amphoteric molecule. This suggests that its solubility will be highly
dependent on the pH of the medium. The positive LogP value indicates a slight preference for
lipophilic environments over hydrophilic ones, although it is close to zero, suggesting some
solubility in both polar and non-polar solvents.

Qualitative Solubility Assessment

While specific quantitative data is not available in the public domain, a qualitative assessment
of the solubility of 2-aminothiazole-5-carboxylic acid in common organic solvents can be
inferred from its structure and from data on analogous compounds.

Expected Solubility:

e High Solubility: In polar aprotic solvents such as Dimethyl Sulfoxide (DMSO) and
Dimethylformamide (DMF), due to their ability to form strong hydrogen bonds with both the
carboxylic acid and the amino group.

e Moderate to Good Solubility: In polar protic solvents like methanol and ethanol. The parent
compound, 2-aminothiazole, is known to be soluble in alcohols[4]. The carboxylic acid group
should also contribute to solubility in these solvents. A related compound, 2-amino-5-
methylthiazole, is also reported to be soluble in methanol[5].
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e Low Solubility: In less polar solvents such as acetone and ethyl acetate. While some
interaction is possible, the high crystallinity and polar functional groups of the solute will likely
limit its dissolution.

e Very Low to Insoluble: In non-polar solvents like toluene, hexane, and diethyl ether. The
parent 2-aminothiazole is soluble in diethyl ether, but the addition of the polar carboxylic acid
group is expected to significantly decrease solubility in such non-polar media[4].

It is important to note that the stability of 2-aminothiazole derivatives in DMSO stock solutions
can be a concern, with potential for degradation over time, especially when subjected to
multiple freeze-thaw cycles|[6].

Quantitative Solubility Data

As of the date of this guide, a comprehensive search of scientific databases and chemical
supplier information did not yield any tabulated quantitative solubility data for 2-aminothiazole-
5-carboxylic acid in common organic solvents. The following table is provided as a template
for researchers to populate as data becomes available.

Solvent Temperature (°C) Solubility (mg/mL) Solubility (mol/L)
Methanol 25 Data not available Data not available
Ethanol 25 Data not available Data not available
Acetone 25 Data not available Data not available
Acetonitrile 25 Data not available Data not available
Tetrahydrofuran (THF) 25 Data not available Data not available
Dimethyl Sulfoxide ) )

25 Data not available Data not available
(DMSO)
Dimethylformamide ) i

25 Data not available Data not available
(DMF)
Toluene 25 Data not available Data not available
Hexane 25 Data not available Data not available
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Experimental Protocol for Solubility Determination

The following is a detailed methodology for the experimental determination of the solubility of 2-
aminothiazole-5-carboxylic acid, based on the isothermal saturation method.

5.1. Materials

e 2-Aminothiazole-5-carboxylic acid (purity >99%)

» Selected organic solvents (analytical grade or higher)
» Thermostatically controlled shaker or incubator

o Calibrated analytical balance

o Centrifuge

o High-Performance Liquid Chromatography (HPLC) system with a UV detector
e Volumetric flasks and pipettes

o Syringe filters (0.22 um)

5.2. Procedure

» Preparation of Saturated Solutions:

o Add an excess amount of 2-aminothiazole-5-carboxylic acid to a series of vials, each
containing a known volume of a specific organic solvent.

o Seal the vials to prevent solvent evaporation.

o Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g.,
25 °C).

o Equilibrate the samples for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium
is reached. The equilibration time should be determined experimentally by taking
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measurements at different time points until the concentration of the solute in the
supernatant remains constant.

o Sample Processing:

o After equilibration, allow the vials to stand undisturbed at the set temperature for at least 4
hours to allow the undissolved solid to settle.

o Carefully withdraw an aliquot of the supernatant using a pre-warmed (to the experimental
temperature) syringe.

o Filter the aliquot through a 0.22 um syringe filter to remove any suspended particles.
e Analysis:

o Accurately dilute the filtered supernatant with a suitable solvent (usually the same solvent
used for dissolution or a mobile phase component) to a concentration within the calibration
range of the analytical method.

o Quantify the concentration of 2-aminothiazole-5-carboxylic acid in the diluted sample
using a validated HPLC-UV method.

5.3. HPLC-UV Method Development (Example)
e Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 um)

» Mobile Phase: A mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an
organic modifier (e.g., acetonitrile or methanol). The exact ratio should be optimized for good
peak shape and retention time.

e Flow Rate: 1.0 mL/min

o Detection Wavelength: Determined by measuring the UV absorbance spectrum of 2-
aminothiazole-5-carboxylic acid to find the wavelength of maximum absorbance (Amax).

o Calibration: Prepare a series of standard solutions of known concentrations of 2-
aminothiazole-5-carboxylic acid and generate a calibration curve.
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Visualizing the Workflow

The following diagrams illustrate the logical relationships and workflows described in this guide.

Solubility Determination Workflow
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Caption: A flowchart illustrating the key steps in the experimental determination of solubility
using the isothermal saturation method.

Conclusion

This technical guide has provided a comprehensive overview of the solubility of 2-
aminothiazole-5-carboxylic acid. While quantitative data is currently lacking in the literature,
a qualitative assessment based on its chemical structure offers valuable guidance for solvent
selection. The detailed experimental protocol provided herein offers a standardized approach
for researchers to determine the solubility of this compound in various organic solvents, thereby
facilitating its application in research and development. The availability of accurate solubility
data is essential for the continued exploration of the therapeutic potential of 2-aminothiazole-
5-carboxylic acid and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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